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An In-Depth Technical Guide to 3,4-Dihydro-2H-
pyran-5-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dihydro-2H-pyran-5-carboxylic acid, a heterocyclic organic compound, is a versatile
building block in organic synthesis and holds potential for applications in pharmaceutical and
agrochemical development.[1] Its unique structure, featuring a dihydropyran ring fused with a
carboxylic acid moiety, imparts specific chemical reactivity and physical characteristics that are
of significant interest to researchers. This technical guide provides a comprehensive overview
of the known physical and chemical properties of 3,4-dihydro-2H-pyran-5-carboxylic acid,
along with available experimental data and synthetic considerations.

Physical and Chemical Properties

The fundamental physical and chemical properties of 3,4-dihydro-2H-pyran-5-carboxylic acid
are summarized below. These properties are crucial for its handling, characterization, and
application in various chemical transformations.

Table 1: Physical and Chemical Properties of 3,4-Dihydro-2H-pyran-5-carboxylic Acid
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Property Value Source(s)
Molecular Formula CeHsOs3 [21[3114]
Molecular Weight 128.13 g/mol [2]
Appearance Solid, Beige Solid [2][4]
Melting Point Data not available
Boiling Point Data not available
pKa (estimated) 42-4.8 [1]

Soluble in some organic
Solubility solvents and water. Specific [5]

quantitative data is limited.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 3,4-

dihydro-2H-pyran-5-carboxylic acid. While specific experimental spectra for this compound

are not widely published, the expected characteristic signals based on its structure are

described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the

protons on the dihydropyran ring and the carboxylic acid proton. The olefinic proton on the

double bond would appear in the downfield region. The methylene protons adjacent to the

oxygen and the other methylene protons on the ring would exhibit distinct chemical shifts

and coupling patterns. The acidic proton of the carboxylic acid group would typically appear

as a broad singlet at a very downfield chemical shift.

13C NMR: The carbon NMR spectrum would display six distinct signals corresponding to the

six carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid would be

observed at a significantly downfield chemical shift. The two olefinic carbons and the three

methylene carbons of the pyran ring would have characteristic chemical shifts.
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Infrared (IR) Spectroscopy

The IR spectrum of 3,4-dihydro-2H-pyran-5-carboxylic acid is expected to exhibit the
following characteristic absorption bands:

A broad O-H stretching band for the carboxylic acid group, typically in the region of 3300-
2500 cm~1[6]

A strong C=0 stretching band for the carbonyl group of the carboxylic acid, expected around
1700 cm~1[6]

C-0 stretching bands for the ether linkage in the pyran ring and the carboxylic acid.

C=C stretching for the double bond within the pyran ring.

C-H stretching and bending vibrations for the methylene groups.

Mass Spectrometry (MS)

The mass spectrum of 3,4-dihydro-2H-pyran-5-carboxylic acid under electron ionization (El)
would show a molecular ion peak (M*) corresponding to its molecular weight. The
fragmentation pattern would likely involve the loss of the carboxyl group (COOH), water (H20),
and other characteristic fragments from the dihydropyran ring.[7]

Synthesis and Purification
Synthesis

Several synthetic routes can be envisioned for the preparation of 3,4-dihydro-2H-pyran-5-
carboxylic acid. General methods for the synthesis of dihydropyran derivatives often involve
hetero-Diels-Alder reactions or intramolecular cyclizations.[8] A plausible approach for the
synthesis of the target molecule could involve the following conceptual workflow:
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Conceptual Synthetic Workflow

Starting Materials
(e.g., a,B-unsaturated aldehyde and a suitable diene)

4+2] cycloaddition

Hetero-Diels-Alder Reaction

i

Intermediate Dihydropyran Adduct

.g., aldehyde to carboxylic acid

Oxidation of an appropriate functional group

i

3,4-dihydro-2H-pyran-5-carboxylic acid

Click to download full resolution via product page
Caption: A conceptual workflow for the synthesis of 3,4-dihydro-2H-pyran-5-carboxylic acid.

A more specific, documented method involves the hydrolysis of the corresponding methyl ester,
methyl 3,4-dihydro-2H-pyran-5-carboxylate.[1] The synthesis of this ester can be achieved
through a multi-step process starting from 1-bromo-3-chloropropane and methyl acetoacetate.

[1]
Experimental Protocol (for methyl 3,4-dihydro-2H-pyran-5-carboxylate synthesis):

This protocol is adapted from a patented procedure and outlines the synthesis of the methyl
ester, which can be a precursor to the desired carboxylic acid.[1]
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» Alkylation: 1-Bromo-3-chloropropane is alkylated with methyl acetoacetate in the presence of
an alcoholic solvent to yield a haloketone intermediate.

o O-alkylation and Cyclization: The resulting haloketone is treated with sodium methoxide to
induce O-alkylation and subsequent intramolecular cyclization, affording crude methyl 3,4-
dihydro-2H-pyran-5-carboxylate.

« Purification: The crude product is purified by fractional distillation to obtain the pure methyl
ester.

Hydrolysis to the Carboxylic Acid:

The final step to obtain 3,4-dihydro-2H-pyran-5-carboxylic acid would involve the hydrolysis
of the methyl ester under acidic or basic conditions, followed by neutralization and extraction.

Purification

Purification of the final carboxylic acid product would typically involve the following steps:
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Purification Workflow
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i
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(e.g., with an organic solvent after pH adjustment)

i
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(to remove impurities)

i

Drying
(over an anhydrous salt like Na2S0a4)

i

Solvent Removal
(under reduced pressure)

i

Recrystallization or Chromatography
(for high purity)

i

Pure 3,4-dihydro-2H-pyran-5-carboxylic acid
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Caption: A general workflow for the purification of 3,4-dihydro-2H-pyran-5-carboxylic acid.

Reactivity and Potential Applications

As an a,3-unsaturated carboxylic acid, 3,4-dihydro-2H-pyran-5-carboxylic acid is expected
to undergo reactions characteristic of both functional groups. The carboxylic acid moiety can be
converted to esters, amides, acid chlorides, and other derivatives. The double bond can
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participate in addition reactions and can influence the reactivity of the carbonyl group through
conjugation.

The dihydropyran scaffold is present in numerous biologically active molecules, suggesting that
derivatives of 3,4-dihydro-2H-pyran-5-carboxylic acid could be valuable in drug discovery.[9]
For instance, dihydropyran derivatives have been investigated for their potential as receptor
agonists.[9] The carboxylic acid handle provides a convenient point for modification and for the
synthesis of a library of compounds for biological screening.

Conclusion

3,4-Dihydro-2H-pyran-5-carboxylic acid is a heterocyclic compound with significant potential
in organic synthesis and medicinal chemistry. While some of its fundamental properties have
been estimated or are inferred from related structures, a comprehensive experimental
characterization is still needed in the scientific literature. This guide consolidates the available
information to provide a solid foundation for researchers and professionals working with this
versatile molecule. Further experimental investigation into its physical properties, detailed
synthetic protocols, and biological activities will undoubtedly expand its applications in science
and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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